Cas no 1878127-93-5 ([1-(4-Ethylcyclohexyl)cyclohexyl]methanamine)

• Product Name: [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine
• CAS No: 1878127-93-5
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5799716
• PubChem ID: 165880979
• Update Time: 2025-06-08

[1-(4-Ethylcyclohexyl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1846428
• [1-(4-ethylcyclohexyl)cyclohexyl]methanamine
• 1878127-93-5
• [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine

• Inchi： 1S/C15H29N/c1-2-13-6-8-14(9-7-13)15(12-16)10-4-3-5-11-15/h13-14H,2-12,16H2,1H3
• InChI Key： SBCFXDBXPAXOQQ-UHFFFAOYSA-N
• SMILES： NCC1(CCCCC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26Ų

Additional information on [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine

Comprehensive Overview of [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine (CAS No. 1878127-93-5)

[1-(4-Ethylcyclohexyl)cyclohexyl]methanamine, identified by its CAS number 1878127-93-5, is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and material science. This compound features a unique bicyclic structure, combining two cyclohexyl rings with an ethyl substituent and a methanamine functional group. Its molecular architecture makes it a promising candidate for applications ranging from pharmaceutical intermediates to advanced polymer additives. Researchers are particularly intrigued by its potential role in drug discovery, where its structural complexity could lead to novel bioactive molecules.

The synthesis of [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine involves multi-step organic reactions, often starting with cyclohexanone derivatives. Key steps include Grignard reactions, reductive amination, and catalytic hydrogenation, which ensure high purity and yield. The compound's stereochemistry is a critical factor, as the spatial arrangement of its substituents can significantly influence its reactivity and interaction with biological targets. Recent studies highlight its utility in asymmetric synthesis, where it serves as a chiral building block for more complex molecules.

In the context of user-searched trends, this compound aligns with growing interest in sustainable chemistry and green synthesis. Many researchers are exploring eco-friendly routes to produce such intermediates, minimizing waste and energy consumption. Additionally, the rise of AI-driven drug design has put a spotlight on compounds like [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine, as computational models predict their binding affinities and pharmacokinetic properties. Questions such as "How to optimize the synthesis of cyclohexyl-based amines?" or "What are the applications of bicyclic amines in medicine?" frequently appear in scientific forums, reflecting the compound's relevance.

From a material science perspective, [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine exhibits potential as a cross-linking agent or monomer in high-performance polymers. Its rigid backbone contributes to thermal stability, making it suitable for engineering plastics and coatings. Industries are also investigating its role in liquid crystal displays (LCDs), where its molecular alignment properties could enhance optical performance. These applications tie into broader discussions about smart materials and nanotechnology, which dominate contemporary research agendas.

Safety and handling of [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current regulations, its amine functionality warrants cautious handling to avoid irritation. Regulatory compliance, particularly in REACH and FDA frameworks, is essential for its commercial use, especially in pharmaceutical applications.

In summary, [1-(4-Ethylcyclohexyl)cyclohexyl]methanamine (CAS No. 1878127-93-5) represents a versatile and scientifically valuable compound. Its dual utility in drug development and advanced materials positions it at the intersection of multiple cutting-edge fields. As research progresses, this compound is likely to play a pivotal role in addressing challenges related to healthcare innovation and sustainable technology.